[(3-Chloro-4-methoxyphenyl)amino]carbonitrile

• IUPAC Name: (3-chloro-4-methoxyphenyl)cyanamide
• InChI: InChI=1S/C8H7ClN2O/c1-12-8-3-2-6(11-5-10)4-7(8)9/h2-4,11H,1H3
• InChI Key: CKJVUZBCKFOFFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC#N)Cl
• Molecular Formula: C8H7ClN2O
• Molecular Weight: 182.61 g/mol

Description

[(3-Chloro-4-methoxyphenyl)amino]carbonitrile (3-C4MPC) is an organic compound with a wide range of applications in scientific research. It is an important synthetic intermediate in the synthesis of many compounds, including pharmaceuticals and agrochemicals. 3-C4MPC has also been used in various studies for its potential therapeutic effects.

Scientific Research Applications

Antimicrobial Activity

Novel Schiff bases synthesized using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile demonstrated excellent antimicrobial activity, highlighting their potential as antimicrobial agents. The compounds were synthesized through Gewald synthesis and Vilsmeier-Haack reactions, showing significant activity against various microbial strains (Puthran et al., 2019).

Corrosion Inhibition

Research on pyranopyrazole derivatives, including those related to the target compound, showed promising results as corrosion inhibitors for mild steel in HCl solution. These studies utilized gravimetric, electrochemical, and theoretical approaches to demonstrate high inhibition efficiency, contributing to the development of novel corrosion inhibitors (Yadav et al., 2016).

Anticancer Activity

A study on the synthesis of 5-Amino-2-(4-chlorophenyl)-7-Substituted Phenyl-8,8a-dihydro-7H-(1,3,4)thiadiazolo(3,2-α)pyrimidine-6-carbonitrile derivatives via ultrasound-promoted synthesis explored their in-vitro anticancer activities against various human tumor cell lines. The research highlighted compound 4i for its significant GI50 values, suggesting potential anticancer applications (Tiwari et al., 2016).

Computational Studies on Corrosion Inhibition

A computational analysis on novel quinoline derivatives against iron corrosion revealed insights into their adsorption and inhibition properties. This study combined quantum chemical and molecular dynamics simulation approaches to correlate structural features with corrosion inhibition efficiency (Erdoğan et al., 2017).

Chemical Transformations

The reactivity of related carbonitrile compounds under nucleophilic conditions was investigated, leading to the synthesis of various heterocyclic systems. These studies provide a foundation for developing new chemical entities with potential application in diverse fields (Ibrahim & El-Gohary, 2016).

Mechanism of Action

Target of Action

It is known that many bioactive aromatic compounds, including those containing the indole nucleus, bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, making them potential targets for [(3-Chloro-4-methoxyphenyl)amino]carbonitrile.

Mode of Action

Similar compounds have been found to interact with their targets, leading to changes in the cellular environment . These interactions often involve the formation of bonds between the compound and its target, which can alter the target’s function and lead to various downstream effects.

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of pathways, leading to diverse biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Result of Action

Similar compounds have been found to have potent antiviral activities, with inhibitory activity against various strains of viruses . These compounds have also shown anti-inflammatory and analgesic activities .